Cas no 56842-95-6 (Bicyclo[1.1.1]pentane-1,3-dicarboxylic acid)

• Product Name: Bicyclo[1.1.1]pentane-1,3-dicarboxylic acid
• CAS No: 56842-95-6
• MF: C₇H₈O₄
• MW: 156.136022567749
• MDL: MFCD20621127
• CID: 2092153
• PubChem ID: 12820283
• Update Time: 2025-04-21

Bicyclo[1.1.1]pentane-1,3-dicarboxylic acid Chemical and Physical Properties

Names and Identifiers

• Bicyclo[1.1.1]pentane-1,3-dicarboxylic acid
• 1,3-Bicyclo[1.1.1]pentanedicarboxylic acid
• AK158856
• SB10647
• PB36105
• FCH1199895
• OR312111
• ST1110787
• W2901
• 1,1'-Bicyclo[1,1,1]pentane-1,3-dicarboxylic acid
• CS-W000132
• DB-197865
• MFCD20621127
• trans-Bicyclo[1.1.1]pentane-1,3-dicarboxylic acid
• SCHEMBL9142496
• AKOS024255977
• SY097083
• GS-8006
• EN300-90587
• starbld0025564
• AKOS027469909
• 56842-95-6
• EN300-7710861
• 867-488-2
• FB33678
• Bicyclo(1.1.1)pentane-1,3-dicarboxylic acid

• MDL： MFCD20621127
• Inchi： 1S/C7H8O4/c8-4(9)6-1-7(2-6,3-6)5(10)11/h1-3H2,(H,8,9)(H,10,11)
• InChI Key： SBLRPOGZAJTJEG-UHFFFAOYSA-N
• SMILES： OC(C12CC(C(=O)O)(C1)C2)=O

Computed Properties

• Exact Mass: 156.04225873g/mol
• Monoisotopic Mass: 156.04225873g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 74.6
• XLogP3: -0.4

Experimental Properties

• Density: 1.864±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 260 ºC (sublm)
• Boiling Point: 205.3±20.0 ºC (760 Torr),
• Flash Point: 92.2±18.3 ºC,
• Solubility: Slightly soluble (30 g/l) (25 º C),

Bicyclo[1.1.1]pentane-1,3-dicarboxylic acid Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Storage Condition：Sealed in dry,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Dicarboxylic acids and derivatives